Cas no 2228326-91-6 ((3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide)

(3-tert-Butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide is a sulfonamide-functionalized pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. Its key structural features include a tert-butyl group at the 3-position and a methylsulfonamide moiety at the 5-position, which may enhance steric and electronic properties for targeted interactions. The compound’s stability and moderate polarity make it suitable for use as an intermediate in the synthesis of biologically active molecules. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The sulfonamide group offers potential for hydrogen bonding, improving binding affinity in drug design. This compound is typically handled under standard laboratory conditions, ensuring compatibility with common organic synthesis protocols.

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide structure

2228326-91-6 structure

Product Name:(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide

CAS No:2228326-91-6

MF:C₉H₁₇N₃O₂S

MW:231.315180540085

CID:6027706

PubChem ID:165734046

Update Time:2025-06-07

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- (3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide
- 2228326-91-6
- EN300-1987494
- Inchi： 1S/C9H17N3O2S/c1-9(2,3)8-5-7(12(4)11-8)6-15(10,13)14/h5H,6H2,1-4H3,(H2,10,13,14)
- InChI Key： ULERQCZQQZGQGA-UHFFFAOYSA-N
- SMILES： S(CC1=CC(C(C)(C)C)=NN1C)(N)(=O)=O

Computed Properties

Exact Mass: 231.10414797g/mol
Monoisotopic Mass: 231.10414797g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 86.4Å²

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide Pricemore >>

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Enamine	EN300-1987494-0.05g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	0.05g	$888.0	2023-09-16
Enamine	EN300-1987494-0.1g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	0.1g	$930.0	2023-09-16
Enamine	EN300-1987494-0.25g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	0.25g	$972.0	2023-09-16
Enamine	EN300-1987494-0.5g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	0.5g	$1014.0	2023-09-16
Enamine	EN300-1987494-1.0g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	1g	$1343.0	2023-05-31
Enamine	EN300-1987494-2.5g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	2.5g	$2071.0	2023-09-16
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Enamine	EN300-1987494-10.0g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	10g	$5774.0	2023-05-31
Enamine	EN300-1987494-1g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	1g	$1057.0	2023-09-16
Enamine	EN300-1987494-5g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide	2228326-91-6	5g	$3065.0	2023-09-16